Cas no 63882-32-6 (1,5-Hexanedione, 1-(6-methyl-3-pyridinyl)-)

• Product Name: 1,5-Hexanedione, 1-(6-methyl-3-pyridinyl)-
• CAS No: 63882-32-6
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 1661964
• Update Time: 2024-09-12

1,5-Hexanedione, 1-(6-methyl-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Hexanedione, 1-(6-methyl-3-pyridinyl)-

• Inchi： 1S/C12H15NO2/c1-9-6-7-11(8-13-9)12(15)5-3-4-10(2)14/h6-8H,3-5H2,1-2H3
• InChI Key： ZLPQJFKLMFURGQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)N=C1)(=O)CCCC(=O)C

Computed Properties

• Exact Mass: 205.11035

Experimental Properties

• Density: 1.060±0.06 g/cm3(Predicted)
• Boiling Point: 368.4±32.0 °C(Predicted)
• PSA: 47.03
• pka: 3.92±0.10(Predicted)